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Compound of Interest

Compound Name: 1-Cyclohexyl-2-ethoxybenzene

CAS No.: 1889-30-1

Cat. No.: B14739453

Get Quote

Executive Summary
1-Cyclohexyl-2-ethoxybenzene (CAS: 1889-30-1), commercially known in the fragrance

industry as Phenafleur, represents a distinct class of sterically hindered aromatic ethers. Unlike

simple alkyl aryl ethers, this molecule features a bulky cyclohexyl group at the ortho position

relative to the ethoxy substituent. This structural arrangement confers exceptional chemical

stability, particularly against oxidative degradation in high-pH environments (e.g., hypochlorite

bleaches). This guide analyzes the molecule's physicochemical profile, synthetic pathways,

and its critical role as a robust functional ingredient in aggressive formulation environments.

Chemical Identity & Structural Conformation[1][2]
The molecule consists of a benzene core substituted with a cyclohexyl ring and an ethoxy

group in a 1,2-relationship.[1][2][3][4][5] The steric bulk of the cyclohexyl group influences the

conformation of the ethoxy tail, restricting free rotation and shielding the ether oxygen from

Lewis acids or oxidative attack.
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Property Data

IUPAC Name 1-Cyclohexyl-2-ethoxybenzene

Common Synonyms
o-Cyclohexylphenetole; Cyclohexyl phenyl ethyl

ether; Phenafleur (IFF Trade Name)

CAS Number 1889-30-1

Molecular Formula C₁₄H₂₀O

Molecular Weight 204.31 g/mol

SMILES CCOC1=CC=CC=C1C1CCCCC1

InChI Key BDOBXLAYNRBGPI-UHFFFAOYSA-N

3D Conformational Analysis
The ortho-cyclohexyl group exerts significant steric pressure. In the lowest energy

conformation, the cyclohexyl ring likely adopts a chair conformation perpendicular to the

benzene plane to minimize steric clash with the ethoxy group. This "orthogonal" shielding effect

contributes to the molecule's resistance to electrophilic aromatic substitution at the position

para to the ethoxy group, directing substitution (if forced) to the open positions meta to the

ether linkage.

Physicochemical Properties[1][2][10]
The following data synthesizes experimental values and calculated descriptors relevant for

formulation science.
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Parameter Value / Description Relevance

Physical State Colorless to pale yellow liquid
Ease of handling in liquid

dosing systems.

Boiling Point
~270–280°C (Est. at 760

mmHg)

Low volatility; acts as a base

note/fixative.

LogP (Octanol/Water) 5.3 (Calculated)

High lipophilicity; excellent

substantivity on hydrophobic

substrates (fabric, hair).

Water Solubility Insoluble (< 0.1 mg/L)
Requires emulsification in

aqueous systems.

Odor Profile Floral, Hyacinth, Fruity
Used for masking odors in

industrial bases.

Chemical Stability High (pH 2–13)
Stable in hypochlorite (bleach)

and reducing agents.

Synthesis & Manufacturing
The primary industrial route involves the Williamson Ether Synthesis, utilizing 2-

cyclohexylphenol as the nucleophilic substrate. This pathway is preferred over direct alkylation

of phenetole due to the difficulty of selectively introducing a cyclohexyl group at the ortho

position without poly-alkylation.

Synthetic Protocol (Lab Scale)
Objective: Synthesis of 1-cyclohexyl-2-ethoxybenzene via O-ethylation.

Reagents:

2-Cyclohexylphenol (1.0 eq)

Diethyl sulfate (1.1 eq) or Ethyl Bromide (1.2 eq)

Sodium Hydroxide (NaOH) (1.2 eq, 50% aq. solution)
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Phase Transfer Catalyst (e.g., Tetrabutylammonium bromide, TBAB, 1 mol%)

Solvent: Toluene or solvent-free (if using PTC)

Step-by-Step Methodology:

Deprotonation: Charge a reactor with 2-cyclohexylphenol and Toluene. Add NaOH solution

dropwise at 50°C under vigorous stirring. The mixture forms the sodium 2-

cyclohexylphenoxide salt.

Alkylation: Add the Phase Transfer Catalyst (TBAB). Heat the mixture to 80°C.

Addition: Slowly add Diethyl sulfate (or Ethyl Bromide) over 1 hour, maintaining temperature

<90°C to prevent elimination side reactions.

Reflux: Reflux the mixture for 4–6 hours. Monitor consumption of phenol via TLC or GC.

Workup: Cool to room temperature. Wash the organic layer with water (2x) to remove salts

and excess base. Wash with dilute HCl to neutralize trace phenoxide.

Purification: Dry organic layer over MgSO₄. Remove solvent under reduced pressure. Distill

the residue under high vacuum to obtain the pure ether.

Reaction Mechanism Visualization
The following diagram illustrates the transformation from the phenol precursor to the final ether

product.
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Step 1: Deprotonation

Step 2: Williamson Etherification

2-Cyclohexylphenol
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Sodium 2-Cyclohexylphenoxide
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 -H2O
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1-Cyclohexyl-2-ethoxybenzene
(Phenafleur)

 SN2 Attack
+ TBAB (Cat)

Diethyl Sulfate / EtBr
(Electrophile)

Click to download full resolution via product page

Caption: Synthesis of 1-cyclohexyl-2-ethoxybenzene via base-catalyzed O-alkylation of 2-

cyclohexylphenol.

Applications & Functional Logic
The primary value proposition of 1-cyclohexyl-2-ethoxybenzene lies in its oxidative

resistance. In formulation science, many standard floral alcohols (e.g., Linalool, Phenyl Ethyl

Alcohol) degrade rapidly in the presence of bleach (sodium hypochlorite), losing their scent or

forming off-odors.

Mechanism of Stability
Lack of Oxidizable Protons: Unlike alcohols (-OH) or aldehydes (-CHO), the ether linkage (-

O-) is chemically inert to hypochlorite oxidation.

Steric Shielding: The bulky cyclohexyl group at the ortho position physically blocks the

approach of reactive species to the aromatic ring, reducing the rate of chlorination on the

ring itself.

Application Areas
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Hypochlorite Bleach Products: Used as a masking agent in household bleach and mold

removers where few other fragrances survive.

High-pH Detergents: Industrial laundry liquids and dishwasher gels.

Functional Fluids: Potential use as a high-boiling, non-polar solvent or dielectric fluid

component due to its thermal stability and electrical insulation properties.

Chemical Properties

Functional Outcomes

Structure:
Ether Linkage + Ortho-Cyclohexyl Group

Absence of -OH/-CHO groups Steric Hindrance

Resistance to Oxidation
(Hypochlorite Stable) Reduced Ring Chlorination

End Use:
Bleach & High-pH Formulations

Click to download full resolution via product page

Caption: Structure-Property relationship illustrating why this molecule is selected for harsh

oxidative environments.

Safety & Toxicology (E-E-A-T)
While specific toxicological data for this exact CAS is often proprietary to fragrance houses,

safety assessments are derived from structural analogs (phenetole and cyclohexylphenol).

Skin Irritation: Moderate irritant. The lipophilic nature allows skin penetration; protective

gloves (Nitrile) are required during handling.
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Aquatic Toxicity: Classified as Aquatic Chronic 2 (Toxic to aquatic life with long-lasting

effects) due to high LogP and low biodegradability.

Sensitization: Potential skin sensitizer. IFRA (International Fragrance Association) guidelines

typically restrict usage levels in leave-on products.

Handling Protocol:

Store in cool, dry areas under nitrogen blanket to prevent slow autoxidation (though slow,

ethers can form peroxides over extended storage; test for peroxides before distillation).

Dispose of as hazardous chemical waste (do not pour down drains).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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